Discretine

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: (13aS)-2,10,11-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-3-ol
• InChI: InChI=1S/C20H23NO4/c1-23-18-10-15-12(7-17(18)22)4-5-21-11-14-9-20(25-3)19(24-2)8-13(14)6-16(15)21/h7-10,16,22H,4-6,11H2,1-3H3/t16-/m0/s1
• InChI Key: FSKPDOZBWMKQBY-INIZCTEOSA-N
• Isomeric SMILES: COC1=C(C=C2CN3CCC4=CC(=C(C=C4[C@@H]3CC2=C1)OC)O)OC
• SMILES: COC1=C(C=C2CN3CCC4=CC(=C(C=C4C3CC2=C1)OC)O)OC
• synonyms: discretine

Description

Discretine is a natural product found in Artabotrys brachypetalus, Stephania suberosa, and other organisms with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Discretine, a compound identified in various scientific studies, has been synthesized through complex chemical reactions. The synthesis involved a Mannich reaction, which is a significant method in organic chemistry, indicating this compound's importance in chemical research (Kametani, Takeshita, & Takano, 1972).

Biological and Medical Potential

• Research has shown that this compound, along with other alkaloids, possesses antiplasmodial properties, suggesting potential in medical applications, particularly in the treatment of malaria caused by Plasmodium falciparum (Nguyen et al., 2008). This finding is critical as it opens avenues for new therapeutic agents against malaria.

Methodological Applications in Data Analysis

• While not directly related to the chemical properties of this compound, the term 'discretization' is widely used in various scientific and engineering fields. It refers to the process of transforming continuous data into discrete categories, which is essential in data mining and machine learning applications (García et al., 2013). This process is vital in making data more manageable and interpretable for various analytical applications.

Engineering and Computational Uses

• Discretization techniques are also crucial in engineering and computational research, particularly in dealing with complex geometries and simulations. These techniques are used to achieve efficient performance on high-performance architectures, as well as in the development of grid frameworks for various simulation tasks (Bergen & Hülsemann, 2004).